Cas no 170888-00-3 (6-(Propan-2-yl)-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-(Propan-2-yl)-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
• CAS No: 170888-00-3
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 2781857
• PubChem ID: 23238728
• Update Time: 2025-04-21

6-(Propan-2-yl)-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS013212636
• SCHEMBL5857653
• APIVRLMIADQBLL-UHFFFAOYSA-N
• 6-ISOPROPYL-2-MERCAPTONICOTINONITRILE
• DTXSID40631473
• 170888-00-3
• 6-isopropyl-2-thioxo-1,2-dihydro-pyridine-3-carbonitrile
• 3-Cyano-6-isopropyl-2-mercaptopyridine
• DTXCID50582225
• 6-(Propan-2-yl)-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C9H10N2S/c1-6(2)8-4-3-7(5-10)9(12)11-8/h3-4,6H,1-2H3,(H,11,12)
• InChI Key： APIVRLMIADQBLL-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC=C(C(C)C)N1

Computed Properties

• Exact Mass: 178.05646950Da
• Monoisotopic Mass: 178.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų